Cas no 824397-72-0 (1H-Pyrazole-4-carbonitrile, 3-amino-5-[(4-ethylphenyl)amino]-)

• Product name: 1H-Pyrazole-4-carbonitrile, 3-amino-5-[(4-ethylphenyl)amino]-
• CAS No: 824397-72-0
• MF: C₁₂H₁₇N₅
• MW: 231.296881437302
• CID: 691748
• PubChem ID: 57353775

1H-Pyrazole-4-carbonitrile, 3-amino-5-[(4-ethylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-amino-5-[(4-ethylphenyl)amino]-
• INDEX NAME NOT YET ASSIGNED
• 3-Amino-5-((4-ethylphenyl)amino)-1H-pyrazole-4-carbonitrile
• 824397-72-0

• Inchi： InChI=1S/C12H13N5/c1-2-8-3-5-9(6-4-8)15-12-10(7-13)11(14)16-17-12/h3-6H,2H2,1H3,(H4,14,15,16,17)
• InChI Key： PXGJIKLRIUXXRJ-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)NC2=NNC(=C2C#N)N

Computed Properties

• Exact Mass: 227.11709544g/mol
• Monoisotopic Mass: 227.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 90.5Ų